![molecular formula C6H3BrClN3S B6177135 2-bromo-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine CAS No. 2613385-28-5](/img/no-structure.png)
2-bromo-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine
Description
The compound “2-bromo-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine” is a type of thiazolopyrimidine derivative . Thiazolopyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities . The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap .
Synthesis Analysis
The synthesis of thiazolo[3,2-a]pyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks, particularly halogen-containing ones such as α-bromo ketones . An efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ .Chemical Reactions Analysis
Thiazolo[3,2-a]pyrimidines can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . They possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents .Future Directions
Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs . The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . This suggests potential future directions in the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine involves the reaction of 2-amino-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine with bromine in the presence of a suitable solvent.", "Starting Materials": [ "2-amino-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine", "Bromine", "Suitable solvent" ], "Reaction": [ "To a solution of 2-amino-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine in a suitable solvent, add bromine dropwise with stirring.", "Maintain the reaction mixture at a suitable temperature and stir for a suitable time.", "Quench the reaction by adding a suitable quenching agent.", "Isolate the product by suitable means and purify it by suitable methods." ] } | |
CAS RN |
2613385-28-5 |
Product Name |
2-bromo-5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidine |
Molecular Formula |
C6H3BrClN3S |
Molecular Weight |
264.5 |
Purity |
95 |
Origin of Product |
United States |
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